Cas no 2137502-54-4 (2-Thiopheneacetic acid, α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-5-iodo-)

• Product Name: 2-Thiopheneacetic acid, α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-5-iodo-
• CAS No: 2137502-54-4
• MF: C₂₁H₁₆INO₄S
• MW: 505.325516700745
• CID: 5256210
• PubChem ID: 165440068
• Update Time: 2025-05-20

2-Thiopheneacetic acid, α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-5-iodo- Chemical and Physical Properties

Names and Identifiers

• 2-Thiopheneacetic acid, α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-5-iodo-
• 2137502-54-4
• 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(5-iodothiophen-2-yl)acetic acid
• EN300-385421

• Inchi： 1S/C21H16INO4S/c22-18-10-9-17(28-18)19(20(24)25)23-21(26)27-11-16-14-7-3-1-5-12(14)13-6-2-4-8-15(13)16/h1-10,16,19H,11H2,(H,23,26)(H,24,25)
• InChI Key： GZTHXLKLFWFDGB-UHFFFAOYSA-N
• SMILES： C1(C(NC(OCC2C3=C(C=CC=C3)C3=C2C=CC=C3)=O)C(O)=O)SC(I)=CC=1

Computed Properties

• Exact Mass: 504.98448g/mol
• Monoisotopic Mass: 504.98448g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 569
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Density: 1.690±0.06 g/cm3(Predicted)
• Boiling Point: 661.2±55.0 °C(Predicted)
• pka: 3.23±0.10(Predicted)

Additional information on 2-Thiopheneacetic acid, α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-5-iodo-

Introduction to 2-Thiopheneacetic acid, α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-5-iodo (CAS No. 2137502-54-4)

2-Thiopheneacetic acid, α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-5-iodo, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 2137502-54-4, represents a fusion of advanced synthetic methodologies and biological functionalities, making it a subject of intense research interest. The molecular structure of this compound incorporates several key features that contribute to its unique chemical properties and potential applications in drug development.

The core structure of 2-Thiopheneacetic acid, α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-5-iodo is based on a thiophene ring, which is a five-membered heterocyclic aromatic ring containing sulfur. Thiophene derivatives are well-known for their broad spectrum of biological activities and have been widely explored in the development of pharmaceuticals. The presence of an acetic acid moiety at the 2-position of the thiophene ring adds another layer of reactivity, enabling further functionalization and modification.

One of the most striking features of this compound is the presence of an iodine atom at the 5-position of the thiophene ring. Iodine substitution in aromatic compounds often enhances their reactivity and can be exploited in various synthetic transformations. Additionally, the compound incorporates an amide linkage connected to a flourenylmethoxy group, which is a bulky electron-donating group. This structural feature not only influences the electronic properties of the molecule but also potentially impacts its solubility and bioavailability.

In recent years, there has been growing interest in the development of novel bioactive molecules derived from heterocyclic scaffolds. The combination of thiophene, iodine, and amide functionalities in 2-Thiopheneacetic acid, α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-5-iodo positions it as a promising candidate for further exploration in medicinal chemistry. Specifically, the amide moiety can serve as a pharmacophore for interacting with biological targets such as enzymes and receptors, while the iodine atom can be utilized in cross-coupling reactions for further derivatization.

The flourenylmethoxy group adds another dimension to the molecular properties of this compound. Fluorene derivatives are known for their fluorescence characteristics and have been used in various applications, including bioimaging and drug delivery systems. The incorporation of this group into the molecule may enhance its photophysical properties, making it useful for developing probes or sensors that rely on fluorescence detection.

Recent advancements in synthetic chemistry have enabled the efficient preparation of complex molecules like 2-Thiopheneacetic acid, α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-5-iodo. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly valuable in constructing the intricate framework of this compound. These methods allow for precise control over regioselectivity and stereoselectivity, which are crucial factors in ensuring the biological efficacy and safety of pharmaceutical candidates.

The potential applications of this compound extend to various therapeutic areas. For instance, its structural features make it a suitable candidate for developing kinase inhibitors, which are important drugs for treating cancers and inflammatory diseases. The iodine atom can be used to introduce reactive sites that can be targeted by specific enzymes or cellular processes. Additionally, the amide linkage provides a scaffold for designing molecules that can modulate protein-protein interactions or enzyme activity.

In conclusion, 2-Thiopheneacetic acid, α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-5-iodo (CAS No. 2137502-54-4) is a multifunctional organic compound with significant potential in pharmaceutical research and drug development. Its unique structural features, including the thiophene ring, iodine substitution, amide linkage, and flourenylmethoxy group, make it a versatile molecule that can be explored for various therapeutic applications. As synthetic methodologies continue to advance, compounds like this one will play an increasingly important role in discovering new treatments for human diseases.